N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C20H21F3N2O4S/c1-2-29-17-8-6-16(7-9-17)25-13-14(10-19(25)26)12-24-30(27,28)18-5-3-4-15(11-18)20(21,22)23/h3-9,11,14,24H,2,10,12-13H2,1H3
• InChI Key: RLNIZXOVTKBVFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H21F3N2O4S
• Molecular Weight: 442.5 g/mol
• CAS No.: 954655-88-0

Description

N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H21F3N2O4S and its molecular weight is 442.45. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Characterization

Researchers have developed novel synthetic routes for derivatives structurally related to the compound of interest. For instance, the synthesis and characterization of celecoxib derivatives as potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents have been documented. These compounds were evaluated for their biological activities and showed promising results in preclinical models without causing significant tissue damage, indicating their therapeutic potential (Ş. Küçükgüzel et al., 2013).

Photophysical and Photochemical Properties

The study of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups highlights the exploration of photophysical and photochemical properties for applications in photodynamic therapy. These compounds exhibit high singlet oxygen quantum yield, making them potential candidates for cancer treatment via photodynamic therapy (M. Pişkin et al., 2020).

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal activities of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were investigated, showing that some synthesized compounds have potent activities against various bacterial and fungal strains. This research opens up new avenues for the development of effective antimicrobial and antifungal agents (M. Zareef et al., 2007).

Catalytic Applications

The development of catalytic systems using Cp*Ir(pyridinesulfonamide)Cl precatalysts for the transfer hydrogenation of ketones represents another area of application. These systems demonstrate high efficiency and selectivity under base-free conditions, showcasing the versatility of sulfonamide derivatives in catalysis (A. Ruff et al., 2016).

Anticancer Activity

Research on substituted N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides has revealed their potential antiproliferative activity against various cancer cell lines. Compounds in this series showed marked activity, indicating their promise as lead compounds for anticancer drug development (Somayeh Motavallizadeh et al., 2014).